molecular formula C12H6F3N3O2 B2823783 4-[4-cyano-5-(trifluoromethyl)-1H-pyrazol-1-yl]benzenecarboxylic acid CAS No. 956742-33-9

4-[4-cyano-5-(trifluoromethyl)-1H-pyrazol-1-yl]benzenecarboxylic acid

Cat. No. B2823783
CAS RN: 956742-33-9
M. Wt: 281.194
InChI Key: VCDWGWVEFQAOLH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[4-cyano-5-(trifluoromethyl)-1H-pyrazol-1-yl]benzenecarboxylic acid is a unique chemical compound with the empirical formula C12H6F3N3O2 . It has a molecular weight of 281.19 . The SMILES string for this compound is OC(=O)c1ccc(cc1)-n2ncc(C#N)c2C(F)(F)F .


Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string OC(=O)c1ccc(cc1)-n2ncc(C#N)c2C(F)(F)F . This indicates that the compound contains a benzenecarboxylic acid group attached to a 1H-pyrazol-1-yl group, which is further substituted with a cyano group and a trifluoromethyl group .

Scientific Research Applications

Use in Drug Synthesis

This compound is used in the synthesis of various drugs. For instance, it is used in the production of Selinexor , a cancer drug . The mechanism for producing Selinexor begins with 3,5-bis(trifluoromethyl)benzonitrile 5. The 3,5-bis(trifluoromethyl)benzamide 5a, which reacted with N,N-dimethyl formamide dimethyl acetal to yield the imine as the intermediate 5b, was obtained by the hydrolysis of benzonitrile with K2CO3 in the presence of 30% H2O2 .

Use in Antifungal Activity

Some 4-(trifluoromethyl)benzoates, which are derivatives of this compound, have shown significant antifungal activity . They have been found to have submicromolar MICs for T. mentagrophytes after 72 hours of incubation .

Use in Trifluoromethyl Group-Containing Drugs

The trifluoromethyl group, which is part of this compound, is found in many FDA-approved drugs . These drugs have been found to exhibit numerous pharmacological activities .

Use in Halo- and Cyano-Trifluoromethylation

This compound is used in the halo- and cyano-trifluoromethylation of alkenes and alkynes . This is a unique branch of organic chemistry, as the fluorine incorporation in the organic molecules exhibits bizarre behaviors .

Use as an Internal Standard

4-(Trifluoromethyl)benzoic acid is used as an internal standard during the ultra trace analysis of fluorinated aromatic carboxylic acids by GC/MS method .

Use in the Synthesis of Trifluoromethylpyridines

This compound is used in the synthesis of trifluoromethylpyridines, which are key intermediates in the synthesis of various pharmaceuticals .

Safety and Hazards

Sigma-Aldrich sells this product “as-is” and makes no representation or warranty whatsoever with respect to this product . Buyers are responsible for confirming product identity and/or purity .

properties

IUPAC Name

4-[4-cyano-5-(trifluoromethyl)pyrazol-1-yl]benzoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H6F3N3O2/c13-12(14,15)10-8(5-16)6-17-18(10)9-3-1-7(2-4-9)11(19)20/h1-4,6H,(H,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VCDWGWVEFQAOLH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C(=O)O)N2C(=C(C=N2)C#N)C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H6F3N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

281.19 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-[4-cyano-5-(trifluoromethyl)-1H-pyrazol-1-yl]benzenecarboxylic acid

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